Cas no 1261005-15-5 (2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-tert-butylacetamide)

• Product Name: 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-tert-butylacetamide
• CAS No: 1261005-15-5
• MF: C₁₉H₂₀N₄O₄
• MW: 368.386504173279
• CID: 5323020
• Update Time: 2025-10-25

2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-tert-butylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-tert-butylacetamide
• 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-tert-butylacetamide
• STL075098
• 2-[2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-N-tert-butylacetamide
• 2-(2-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-N-(tert-butyl)acetamide

• Inchi： 1S/C19H20N4O4/c1-19(2,3)21-16(24)10-23-8-4-5-13(23)18-20-17(22-27-18)12-6-7-14-15(9-12)26-11-25-14/h4-9H,10-11H2,1-3H3,(H,21,24)
• InChI Key： IUNDUFGIWNBUJM-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC=C1C1=NC(C2C=CC3=C(C=2)OCO3)=NO1)NC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 540
• XLogP3: 2.5
• Topological Polar Surface Area: 91.4

Additional information on 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-tert-butylacetamide

Introduction to 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-tert-butylacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1261005-15-5, identified as 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-tert-butylacetamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure combines multiple pharmacophoric elements that have garnered significant attention from researchers exploring novel therapeutic interventions. The presence of a benzodioxol moiety, a pyrrole ring, and an oxadiazole scaffold within its framework suggests potential interactions with biological targets that could be exploited for medicinal chemistry applications.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their diverse biological activities and structural versatility. The CAS number 1261005-15-5 compound exemplifies this trend by integrating several key structural motifs known to modulate biological pathways. Specifically, the benzodioxol ring is often associated with psychoactive effects and has been widely explored in the development of central nervous system (CNS) drugs. The pyrrole component is another critical pharmacophore found in various bioactive molecules, contributing to properties such as receptor binding affinity and metabolic stability. Additionally, the oxadiazole scaffold is recognized for its role in inhibiting enzymes and receptors involved in inflammation and cancer.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the N-tert-butylacetamide moiety at the terminal position enhances the molecule's solubility and bioavailability, making it a promising candidate for further pharmacological evaluation. Current research indicates that derivatives of this structure may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory diseases. Moreover, the combination of these heterocyclic systems may lead to synergistic effects that improve therapeutic outcomes.

In vitro studies have begun to unravel the potential biological profile of this compound. Preliminary assays suggest that it may interact with targets involved in pain signaling pathways, making it a candidate for developing novel analgesics. The benzodioxol ring's ability to modulate neurotransmitter activity could be particularly relevant in conditions such as neuropathic pain or anxiety disorders. Concurrently, the pyrrole and oxadiazole components may contribute to anti-inflammatory effects by interfering with key mediators of the inflammatory response. These findings align with broader trends in medicinal chemistry where multitarget engagement is sought to achieve greater therapeutic efficacy.

The development of new chemical entities like 2-{2-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-tert-butylacetamide relies heavily on computational modeling and high-throughput screening to identify promising candidates before extensive experimental validation. Advances in machine learning algorithms have accelerated this process by predicting binding affinities and pharmacokinetic properties with remarkable accuracy. Such computational tools are essential for optimizing lead structures and reducing attrition rates during drug development pipelines. The integration of these technologies with traditional synthetic chemistry has significantly shortened the time required to transition from discovery to clinical candidates.

Future directions for research on this compound include exploring its mechanism of action in detail through structural biology techniques such as X-ray crystallography or cryo-electron microscopy. Understanding how it interacts with biological targets at an atomic level will provide insights into its efficacy and potential side effects. Additionally, formulation studies are necessary to enhance its bioavailability and develop suitable delivery systems for therapeutic use. The versatility of this molecular scaffold also opens avenues for designing libraries of derivatives with tailored properties using combinatorial chemistry approaches.

The significance of compounds like CAS number 1261005-15-5 extends beyond academic research; they represent tangible progress toward addressing unmet medical needs. As drug resistance emerges as a growing challenge in treating chronic diseases such as cancer or autoimmune disorders, innovative molecules are needed to overcome existing limitations. The unique combination of pharmacophores in this structure offers hope that it may serve as a foundation for next-generation therapeutics capable of modulating complex disease pathways effectively.

In conclusion,2-{2-[3-(2H-1,3-benzodioxol-5-yi)-1,2,4-oxadiazol - 5 - yl]- 1 H - pyrrol - 1 - yl} - N - tert - butylacetamide stands out as a structurally intriguing molecule with potential applications across multiple therapeutic areas. Its synthesis presents challenges worthy of advanced synthetic methodologies while offering opportunities through interdisciplinary collaborations involving chemists, biologists, pharmacologists,and computer scientists working together toward common goals . As research progresses ,this compound will undoubtedly contribute valuable insights into how we can harness nature's molecular diversity to improve human health outcomes worldwide .